molecular formula C11H18N2O2S B8785164 p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- CAS No. 32411-03-3

p-Toluenesulfonamide, N-(2-dimethylaminoethyl)-

Cat. No.: B8785164
CAS No.: 32411-03-3
M. Wt: 242.34 g/mol
InChI Key: ZKGWAFDTPAZEJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

P-Toluenesulfonamide, N-(2-dimethylaminoethyl)- is a useful research compound. Its molecular formula is C11H18N2O2S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

32411-03-3

Molecular Formula

C11H18N2O2S

Molecular Weight

242.34 g/mol

IUPAC Name

N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide

InChI

InChI=1S/C11H18N2O2S/c1-10-4-6-11(7-5-10)16(14,15)12-8-9-13(2)3/h4-7,12H,8-9H2,1-3H3

InChI Key

ZKGWAFDTPAZEJT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCCN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10.5 g of N,N′-dimethylethylenediamine in 250 ml of THF was added 26 g of tosylchloride (TsCl) in small portions at room temperature. After 16 hours, solvents were evaporated and the residue was apportioned between H2O and CH2Cl2. A CH2C2 layer was separated and washed with brine, dried (MgSO4), filtered, and concentrated under reduced pressure. About 26.5 g of N,N-dimethyl-N′-tosylethylenediamine (93%) was produced. The reaction steps are shown below:
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
26 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step One

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